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Compound of Interest

Compound Name: Bufrolin

Cat. No.: B127780

Essential Safety and Handling Guide for Bufrolin

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of
Bufrolin. Adherence to these procedures is vital for ensuring laboratory safety and maintaining
experimental integrity.

l. Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Bufrolin to minimize
exposure and ensure personal safety.
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PPE Category Item

Specification

Hand Protection Gloves

Double gloving with
chemotherapy-rated nitrile
gloves is required. The outer
glove should be removed
immediately after handling and
the inner glove after the entire

procedure.

Body Protection Gown

A disposable, low-permeability
gown with a solid front, long

sleeves, and tight-fitting cuffs.

Eye Protection Safety Goggles

Chemical splash goggles are

required at all times.

Respiratory Protection Respirator

A NIOSH-approved respirator
(e.g., N95 or higher) is
necessary when handling
Bufrolin powder outside of a

certified chemical fume hood.

Il. Bufrolin Handling Workflow

The following diagram outlines the standard operating procedure for handling Bufrolin from

receipt to disposal.
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Bufrolin Handling and Disposal Workflow
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Caption: Workflow for the safe handling of Bufrolin.
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lll. Chemical and Physical Properties

A summary of Bufrolin's key chemical and physical properties is provided below.

Property Value

CAS Number 54867-56-0
Molecular Formula C16H16N205
Molecular Weight 316.31 g/mol
Appearance Solid

Storage Temperature 2-8°C

V. H | Identificati | Eirst Aid

Hazard Statement

Precautionary Statement

First Aid Measures

May be harmful if swallowed.

Wash hands thoroughly after
handling.

If swallowed, call a poison
center or doctor if you feel

unwell.

May cause skin irritation.

Wear protective gloves.

If on skin, wash with plenty of

water.

May cause serious eye

irritation.

Wear eye protection.

If in eyes, rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

May cause respiratory

irritation.

Avoid breathing dust. Use only
outdoors or in a well-ventilated

area.

If inhaled, remove person to
fresh air and keep comfortable

for breathing.

V. Experimental Protocols

Detailed methodologies for common experiments involving GPR35 agonists like Bufrolin can

be found in the cited literature. These generally involve the following key steps:
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e Cell Culture and Transfection: CHO-K1 or HEK293T cells are commonly used and
transfected to express the GPR35 receptor.

e Ligand Preparation: Bufrolin is typically dissolved in a suitable solvent, such as DMSO, to
create a stock solution which is then diluted to the final experimental concentrations.

e Functional Assays: A variety of assays can be used to measure the activation of GPR35,
including:

o [-Arrestin Recruitment Assays: These assays, such as BRET or PathHunter, measure the
interaction of B-arrestin with the activated receptor.

o Calcium Mobilization Assays: These assays measure the increase in intracellular calcium
that occurs upon GPR35 activation.

o GTPyS Binding Assays: This assay measures the binding of GTPyS to G proteins, which
is an early event in GPCR activation.

VI. Disposal Plan
Proper disposal of Bufrolin and associated waste is critical to prevent environmental
contamination and ensure regulatory compliance.

Waste Segregation:

e Solid Waste: Unused Bufrolin powder, contaminated gloves, gowns, and other disposable
materials should be collected in a designated, sealed, and clearly labeled hazardous waste
container.

¢ Liquid Waste: Solutions containing Bufrolin, including experimental media and wash buffers,
should be collected in a separate, sealed, and labeled hazardous liquid waste container. Do
not pour down the drain.

» Sharps Waste: Needles, syringes, and other sharps contaminated with Bufrolin must be
disposed of in a designated sharps container.

Disposal Procedure:
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» Collection: All waste streams must be collected at the point of generation.

o Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the name
"Bufrolin,” and the date.

o Storage: Store waste containers in a designated, secure area away from general laboratory
traffic.

o Disposal: All Bufrolin waste must be disposed of through a licensed hazardous waste
disposal company. Contact your institution's Environmental Health and Safety (EHS)
department to arrange for pickup and disposal. Incineration is the preferred method for the
destruction of pharmaceutical waste.[1][2]

Decontamination:

All surfaces and equipment that have come into contact with Bufrolin should be
decontaminated. A suitable decontamination solution, such as a 10% bleach solution followed
by a rinse with 70% ethanol, should be used. All materials used for decontamination should be
disposed of as hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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